Cas no 1254928-20-5 (6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline)
6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline is a substituted tetrahydroquinoline derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a fused bicyclic system with ethyl and dimethyl substituents, which may influence its reactivity and stability. This compound is of interest due to its potential as a building block for more complex heterocyclic systems or as a precursor in the development of bioactive molecules. The ethyl and dimethyl groups can enhance lipophilicity, potentially improving solubility in organic solvents. Careful handling is recommended due to the reactive nature of the tetrahydroquinoline core. Further research is required to fully explore its synthetic utility.
1254928-20-5 structure
Product Name:6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
CAS No:1254928-20-5
MF:C13H19N
MW:189.29666352272
CID:2195411
Update Time:2025-06-08
6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties
Names and Identifiers
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- 6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
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- Inchi： 1S/C13H19N/c1-4-10-5-6-12-11(9-10)13(2,3)7-8-14-12/h5-6,9,14H,4,7-8H2,1-3H3
- InChI Key： GBFYMGHKTKRJRG-UHFFFAOYSA-N
- SMILES： N1C2C=CC(CC)=CC=2C(C)(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Topological Polar Surface Area: 12
6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-739665-1.0g |
6-ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline |
1254928-20-5 | 1g |
$0.0 | 2023-06-07 |
6-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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